Cas no 1805143-51-4 (Methyl 4-aminomethyl-2-cyano-5-fluorobenzoate)

• Product Name: Methyl 4-aminomethyl-2-cyano-5-fluorobenzoate
• CAS No: 1805143-51-4
• MF: C₁₀H₉FN₂O₂
• MW: 208.189065694809
• CID: 4954962
• Update Time: 2025-06-08

Methyl 4-aminomethyl-2-cyano-5-fluorobenzoate Chemical and Physical Properties

Names and Identifiers

• Methyl 4-aminomethyl-2-cyano-5-fluorobenzoate

• Inchi： 1S/C10H9FN2O2/c1-15-10(14)8-3-9(11)7(5-13)2-6(8)4-12/h2-3H,5,13H2,1H3
• InChI Key： HFCULNWUUAKTSL-UHFFFAOYSA-N
• SMILES： FC1=CC(C(=O)OC)=C(C#N)C=C1CN

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 15
• Rotatable Bond Count: 3
• Complexity: 286
• XLogP3: 0.5
• Topological Polar Surface Area: 76.1

Additional information on Methyl 4-aminomethyl-2-cyano-5-fluorobenzoate

Methyl 4-aminomethyl-2-cyano-5-fluorobenzoate (CAS No. 1805143-51-4): An Overview of Its Properties and Applications

Methyl 4-aminomethyl-2-cyano-5-fluorobenzoate (CAS No. 1805143-51-4) is a versatile compound with significant potential in various fields, including pharmaceuticals, materials science, and organic synthesis. This compound is characterized by its unique molecular structure, which includes a cyano group, a fluorine atom, and an aminomethyl moiety. These functional groups contribute to its diverse chemical properties and reactivity, making it an attractive candidate for a wide range of applications.

The molecular formula of Methyl 4-aminomethyl-2-cyano-5-fluorobenzoate is C₁₀H₉FN₂O₂, and its molecular weight is approximately 216.19 g/mol. The presence of the cyano group imparts significant electronic and steric effects, while the fluorine atom enhances the compound's lipophilicity and metabolic stability. The aminomethyl group provides additional reactivity and functionalization opportunities, making this compound a valuable building block in synthetic chemistry.

In the pharmaceutical industry, Methyl 4-aminomethyl-2-cyano-5-fluorobenzoate has shown promise as an intermediate in the synthesis of various drugs. Recent studies have highlighted its potential in the development of novel therapeutics for conditions such as cancer, neurodegenerative diseases, and infectious diseases. For example, researchers have explored its use in the synthesis of inhibitors targeting specific enzymes involved in disease pathways. The unique combination of functional groups in this compound allows for the fine-tuning of pharmacological properties, such as potency, selectivity, and bioavailability.

In materials science, Methyl 4-aminomethyl-2-cyano-5-fluorobenzoate has been investigated for its potential in the development of advanced materials with tailored properties. Its ability to form stable complexes with metal ions makes it a suitable candidate for applications in catalysis and materials synthesis. Additionally, the presence of the cyano and fluorine groups can enhance the electronic properties of materials derived from this compound, making it useful in the fabrication of electronic devices and sensors.

The synthetic versatility of Methyl 4-aminomethyl-2-cyano-5-fluorobenzoate has also been leveraged in organic synthesis. Chemists have developed efficient routes to synthesize this compound using various methodologies, including transition-metal-catalyzed reactions and multistep synthetic sequences. These synthetic strategies not only improve the yield and purity of the final product but also provide insights into the reactivity and stability of the compound under different conditions.

In terms of safety and handling, Methyl 4-aminomethyl-2-cyano-5-fluorobenzoate should be stored under appropriate conditions to maintain its stability and purity. It is recommended to store the compound in a cool, dry place away from direct sunlight and sources of heat. Proper personal protective equipment (PPE) should be used when handling this compound to ensure safety.

Recent advancements in computational chemistry have also contributed to our understanding of Methyl 4-aminomethyl-2-cyano-5-fluorobenzoate. Molecular modeling studies have provided insights into its conformational behavior and interactions with biological targets. These computational tools are invaluable for predicting the behavior of this compound in different environments and optimizing its properties for specific applications.

In conclusion, Methyl 4-aminomethyl-2-cyano-5-fluorobenzoate (CAS No. 1805143-51-4) is a multifaceted compound with significant potential across various scientific disciplines. Its unique combination of functional groups makes it a valuable intermediate in pharmaceutical development, a promising candidate in materials science, and a versatile building block in organic synthesis. Ongoing research continues to uncover new applications and properties of this compound, further solidifying its importance in modern chemistry.